Cas no 1261827-56-8 (3,2-Bis(4-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile)

• Product Name: 3,2-Bis(4-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile
• CAS No: 1261827-56-8
• MF: C₂₁H₁₂F₆N₂O₂
• MW: 438.322606086731
• CID: 4913252
• Update Time: 2025-05-19

3,2-Bis(4-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3,2-Bis(4-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile

• Inchi： 1S/C21H12F6N2O2/c22-20(23,24)30-16-6-1-13(2-7-16)18-10-5-15(11-12-28)29-19(18)14-3-8-17(9-4-14)31-21(25,26)27/h1-10H,11H2
• InChI Key： AWSAZNSTKWAIMF-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1=CC=C(CC#N)N=C1C1C=CC(=CC=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 616
• XLogP3: 6.2
• Topological Polar Surface Area: 55.1

Additional information on 3,2-Bis(4-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile

Comprehensive Guide to 3,2-Bis(4-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile (CAS No. 1261827-56-8)

3,2-Bis(4-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile (CAS No. 1261827-56-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, often referred to in abbreviated forms such as BTFPPA or pyridine-6-acetonitrile derivative, features a unique molecular structure combining a pyridine core with trifluoromethoxy-substituted phenyl groups. Its chemical properties make it a valuable intermediate in the synthesis of advanced materials and bioactive molecules.

The growing interest in fluorinated organic compounds like 3,2-Bis(4-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile stems from their enhanced stability, lipophilicity, and bioavailability—key traits for drug development. Researchers are particularly intrigued by its potential applications in central nervous system (CNS) drug discovery, given the pyridine moiety’s prevalence in neurologically active compounds. Additionally, its trifluoromethoxy groups contribute to improved metabolic resistance, a hot topic in modern medicinal chemistry.

From a synthetic chemistry perspective, CAS 1261827-56-8 is notable for its role in cross-coupling reactions and as a precursor for heterocyclic scaffolds. The compound’s nitrile functionality (-CN) offers versatile reactivity, enabling transformations into amides, carboxylic acids, or tetrazoles—crucial for diversifying molecular libraries in drug design. Recent publications highlight its utility in constructing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with the pharmaceutical industry’s focus on targeted therapies.

The material science sector also explores 3,2-Bis(4-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile for organic electronics. Its conjugated system and electron-withdrawing groups make it a candidate for organic light-emitting diodes (OLEDs) and photovoltaic materials, addressing the global demand for sustainable energy solutions. This dual applicability in life sciences and advanced materials underscores its interdisciplinary relevance.

Market trends indicate rising demand for high-purity fluorinated intermediates like CAS 1261827-56-8, driven by innovations in precision medicine and green chemistry. Regulatory agencies’ emphasis on safer chemical alternatives further propels research into such compounds. Suppliers now offer tailored synthesis protocols and analytical data (HPLC, NMR) to meet rigorous industry standards, reflecting its commercial viability.

For researchers querying “pyridine-6-acetonitrile applications” or “trifluoromethoxy phenyl derivatives synthesis”, this compound exemplifies how structural modifications can optimize performance in both biomedical and technological contexts. Its stability under physiological conditions—a frequent search topic—makes it a robust candidate for in vivo studies.

In summary, 3,2-Bis(4-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile (CAS No. 1261827-56-8) bridges multiple cutting-edge fields. Whether investigating drug-likeness parameters or designing next-generation organic semiconductors, this compound offers a compelling case study in molecular innovation. Future directions may explore its enantioselective synthesis or nanoformulations, answering emerging queries in AI-driven drug discovery forums.